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Compound of Interest

Compound Name: 2-Fluoro-4-iodophenol

Cat. No.: B1315855

Essential Safety and Handling Guide for 2-Fluoro-4-
iodophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Fluoro-4-
iodophenol (CAS No: 2713-28-2). Adherence to these protocols is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Classification

2-Fluoro-4-iodophenol is a hazardous substance that requires careful handling. It is classified
as corrosive and an irritant.[1] The primary routes of exposure are inhalation, skin contact, and
eye contact.

GHS Hazard Statements:

o Harmful if swallowed (H302)[1]

o Harmful in contact with skin (H312)[1]
e Causes skin irritation (H315)[1]

» Causes serious eye damage (H318) or serious eye irritation (H319)[1]
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e Harmful if inhaled (H332)[1]

Hazard Classification Category

Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation

Category 1/ 2A

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended PPE for handling 2-Fluoro-4-iodophenol.
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Protection Type Recommended Equipment Specifications and Notes

) Chemical safety goggles and Must be worn whenever there
Eye Protection i .
face shield is a splash hazard.[2]

Inner Glove: Disposable nitrile
gloves. Outer Glove: Heavy-
duty gloves such as Butyl
rubber or Neoprene for
Hand Protection Double-gloving is prolonged contact or handling

recommended. of concentrated solutions.[2][3]
Nitrile gloves offer splash
protection but should be
changed immediately upon

contamination.[2][4]

A chemical-resistant apron

made of butyl rubber or
] Fully buttoned lab coat, long
Body Protection neoprene should be worn over
pants, and closed-toe shoes. )
the lab coat when there is a

significant risk of splashing.[2]

If a fume hood is not available,
a full-face respirator with a
combination organic
vapor/acid gas/particulate
) ) Work in a certified chemical (P100) cartridge is required.[5]
Respiratory Protection : L
fume hood. Consult with your institution's
environmental health and
safety department for proper
respirator selection and fit-

testing.

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the chemical's integrity and prevent
accidental exposure.

Handling:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehs.umich.edu/research-clinical/planning-safe-research/glove-compatibility-chart/
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/pdf/Decontamination_procedures_for_4_Chlorobenzylidenemalononitrile_spills.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Always handle 2-Fluoro-4-iodophenol within a certified chemical fume hood to minimize
inhalation exposure.[4]

e Avoid direct contact with skin, eyes, and clothing.

e Use compatible tools and equipment to prevent reactions.

 In case of centrifugation, use sealed safety cups to contain potential aerosols.[2]
Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed.

o Store away from strong oxidizing agents and other incompatible materials.[6]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[3]

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of
Skin Contact water. The use of polyethylene glycol (PEG-300

or PEG-400) is highly recommended for dermal

phenol exposures.[3] Seek medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation
stopped, provide artificial respiration. Seek
immediate medical attention.[7]
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
Ingestion them 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[7]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate the area of the spill.
 Alert: Notify your supervisor and the institutional safety office.
o PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

o Containment: For solid spills, carefully sweep up the material and place it in a designated
hazardous waste container. For liquid spills, absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container.

» Decontamination: Decontaminate the spill area with a suitable cleaning agent.
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» Waste: All materials used for cleanup must be disposed of as hazardous waste.
Waste Disposal:

o All waste containing 2-Fluoro-4-iodophenol, including empty containers and contaminated
PPE, must be disposed of as hazardous chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain.[8]

» Contact your institution's environmental health and safety department for specific disposal
procedures.

Operational Workflow for Handling 2-Fluoro-4-
iodophenol

The following diagram illustrates the standard operating procedure for safely handling 2-
Fluoro-4-iodophenol in a laboratory setting.
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Preparation
- Review SDS
- Prepare work area in fume hood
- Don appropriate PPE

Y

Handling
- Weigh/measure in fume hood
- Perform experiment
- Use sealed containers for transport

i

Spill Response

- Evacuate and alert
No

- Contain and clean up
- Decontaminate area

Post-Experiment Cleanup
- Decontaminate equipment
- Clean work area

;

Waste Disposal
- Segregate hazardous waste
- Label container correctly
- Store in designated area

i

PPE Removal
- Remove and dispose of gloves
- Doff lab coat
- Wash hands thoroughly

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Fluoro-4-iodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-4-
iodophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315855#personal-protective-equipment-for-
handling-2-fluoro-4-iodophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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